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Compound of Interest

Compound Name: BMS 433796

Cat. No.: B1684585 Get Quote

Essential Safety and Handling Guide for BMS-
433796
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety and logistical information for handling the

compound BMS-433796 (CAS 935525-13-6). The following procedures are based on currently

available safety data sheets and are intended to ensure the safe handling, use, and disposal of

this research chemical.

Hazard Assessment
According to the available Safety Data Sheet (SDS) from GlpBio Technology, BMS-433796 is

not classified as a hazardous substance or mixture. However, as with any research chemical, it

is crucial to handle the compound with care and to take appropriate precautions to minimize

potential exposure.

Personal Protective Equipment (PPE)
The following personal protective equipment should be worn at all times when handling BMS-

433796:
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PPE Category Item Specification

Eye Protection
Safety Glasses with Side

Shields or Goggles

Must be worn to prevent eye

contact.

Hand Protection Chemical-resistant Gloves
Nitrile or other appropriate

material.

Body Protection Laboratory Coat
To protect skin and personal

clothing.

Respiratory Protection Not generally required

Use in a well-ventilated area. If

dusts are generated, a NIOSH-

approved respirator may be

appropriate.

Safe Handling Procedures
Adherence to the following step-by-step procedures will help ensure the safe handling of BMS-

433796.

Engineering Controls
Ventilation: Always handle BMS-433796 in a well-ventilated area. A chemical fume hood is

recommended, especially when working with the solid form to avoid inhalation of any dust.

Eye Wash Station and Safety Shower: Ensure that an eye wash station and safety shower

are readily accessible in the immediate work area.

Handling Protocol
Preparation: Before handling, ensure all necessary PPE is donned correctly. Clear the

workspace of any unnecessary items.

Weighing: If weighing the solid compound, do so in a chemical fume hood or a ventilated

balance enclosure to minimize the risk of inhaling dust particles.

Dissolving: When preparing solutions, add the solvent to the solid slowly to avoid splashing.
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General Use: Avoid contact with skin, eyes, and clothing. Do not breathe dust or vapor.

Hygiene: After handling, wash hands thoroughly with soap and water. Do not eat, drink, or

smoke in the laboratory.

Emergency Procedures
First Aid Measures

Exposure Route First Aid Procedure

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. Seek medical attention if

symptoms persist.

Skin Contact

Immediately wash the affected area with plenty

of soap and water. Remove contaminated

clothing. Seek medical attention if irritation

develops.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, lifting lower and upper

eyelids occasionally. Seek medical attention.

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water. Seek medical attention.

Disposal Plan
All waste materials, including empty containers and any contaminated PPE, must be disposed

of in accordance with local, state, and federal regulations for chemical waste.

Contaminated Materials: Collect any contaminated lab supplies (e.g., pipette tips, weighing

paper) in a designated, sealed waste container.

Unused Compound: Dispose of unused BMS-433796 as chemical waste. Do not dispose of

it down the drain or in the general trash.

Waste Containers: Clearly label all waste containers with the contents.
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Summary of Compound Data
The following table summarizes the available physical and chemical properties for BMS-

433796.

Property Value

CAS Number 935525-13-6

Molecular Formula C₂₁H₂₀F₂N₄O₄

Molecular Weight 430.41 g/mol

Experimental Workflow Diagram
The following diagram illustrates the logical workflow for the safe handling of BMS-433796.
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Safe Handling Workflow for BMS-433796

Preparation

Handling

Cleanup & Disposal

Assess Hazards
(Review SDS)

Don Personal Protective Equipment
(Gloves, Goggles, Lab Coat)

Prepare Workspace
(Chemical Fume Hood)

Weigh Solid Compound

Proceed to Handling

Prepare Solution

Conduct Experiment

Decontaminate Workspace

Experiment Complete

Dispose of Contaminated Materials
(Chemical Waste)

Remove PPE & Wash Hands
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To cite this document: BenchChem. [Personal protective equipment for handling BMS
433796]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1684585#personal-protective-equipment-for-
handling-bms-433796]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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